1-(p-Chlorophenylthio)hexan-2-ol

• Molecular Formula: C12H17ClOS
• Molecular Weight: 244.78 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfanylhexan-2-ol
• InChI: InChI=1S/C12H17ClOS/c1-2-3-4-11(14)9-15-12-7-5-10(13)6-8-12/h5-8,11,14H,2-4,9H2,1H3
• InChI Key: LNRYFQCTXFOLCO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CSC1=CC=C(C=C1)Cl)O

Description

1-(p-Chlorophenylthio)hexan-2-ol is a secondary alcohol with a hexan-2-ol backbone and a para-chlorophenylthio group (-S-C₆H₄-Cl) attached to the first carbon. The thioether linkage (sulfur atom) and the electron-withdrawing chlorine substituent on the aromatic ring contribute to its unique physicochemical properties, including lipophilicity, reactivity, and intermolecular interactions. This compound is of interest in organic synthesis, pharmaceutical intermediates, and agrochemical research due to its hybrid structure combining aromatic, sulfur, and alcohol functionalities.

Comparison with Similar Compounds

Hexan-2-ol (Parent Alcohol)

• Structure : A simple secondary alcohol (CH₃(CH₂)₃CH(OH)CH₃).
• Key Differences : Lacks the aromatic and sulfur-containing substituents.
• Boiling Point : Estimated to be ~140–145°C (based on homologous alcohols).
• logP : ~1.5–2.0 (lower lipophilicity due to absence of aromatic/chloro groups).
• Applications : Solvent, intermediate in ester synthesis.
• Hydrogen Bonding : Stronger than thioether-containing analogs due to unhindered -OH group.

2-Ethyl-1-hexanol (CAS 104-76-7)

• Structure : Branched primary alcohol (CH₂CH₂CH(CH₂CH₂CH₂CH₃)CH₂OH).
• Boiling Point : ~184°C (higher than hexan-2-ol due to increased molecular weight).
• logP : ~2.5–3.0 (moderate lipophilicity).
• Applications : Plasticizer production, coatings, and surfactants.
• Safety : Requires careful handling due to flammability and moderate toxicity (AICIS Tier II assessment).

1-(p-Chlorophenyl)hexan-2-ol

• Structure : Hexan-2-ol with a direct C-linked p-chlorophenyl group.
• Key Differences : Replaces thioether (-S-) with a carbon bond, increasing rigidity and reducing sulfur-related reactivity.
• logP : Estimated ~4.0–4.5 (higher than thioether analog due to reduced polarity).
• Boiling Point : Likely higher than 1-(p-Chlorophenylthio)hexan-2-ol due to stronger van der Waals forces from the rigid aromatic linkage.
• Applications: Potential use in hydrophobic drug delivery systems.

1-(p-Chlorophenyloxy)hexan-2-ol

• Structure : Oxygen ether analog (-O-C₆H₄-Cl) instead of thioether.
• Key Differences : Oxygen increases polarity compared to sulfur, enhancing hydrogen bonding capacity.
• Boiling Point : Higher than the thioether analog due to stronger dipole-dipole interactions.
• logP : ~3.5–4.0 (less lipophilic than thioether version).
• Reactivity : More prone to oxidation than thioethers.

2-(2,4-Dichlorophenyl)-1-(1,2,4-triazol-1-yl)hexan-2-ol (Cheméo Data)

• Structure : Dichlorophenyl and triazole substituents on hexan-2-ol.
• Key Differences : Additional chlorine and triazole groups enhance bioactivity and logP.
• logP : 5.52 (Crippen method), indicating high lipophilicity.
• Applications : Antifungal or antibacterial agents (inference from triazole moiety).

Table 1: Comparative Properties of 1-(p-Chlorophenylthio)hexan-2-ol and Analogs

Compound	Molecular Weight	Functional Groups	logP	Boiling Point (°C)	Key Applications
1-(p-Chlorophenylthio)hexan-2-ol	~246.8	Thioether, -OH, Cl	~4.5	~180–190*	Pharmaceuticals, Agrochemicals
Hexan-2-ol	102.2	-OH	~1.8	~140–145	Solvents, Intermediates
2-Ethyl-1-hexanol	130.2	-OH (primary), branched	~2.8	~184	Plasticizers, Coatings
1-(p-Chlorophenyl)hexan-2-ol	~229.7	Aryl-Cl, -OH	~4.2	~200–210*	Drug Delivery
1-(p-Chlorophenyloxy)hexan-2-ol	~230.7	Ether-O, -OH, Cl	~3.7	~190–200*	Specialty Chemicals
2-(2,4-Dichlorophenyl)-...	~358.3	Triazole, Cl, -OH	5.52	N/A	Antimicrobial Agents

*Estimated based on structural analogs and intermolecular forces.

Key Findings and Implications

Lipophilicity : The thioether and chloro groups in 1-(p-Chlorophenylthio)hexan-2-ol confer higher logP (~4.5) compared to oxygen analogs and parent alcohols, making it suitable for membrane-permeable drug designs.

Boiling Point: Its boiling point is lower than 2-Ethyl-1-hexanol but higher than hexan-2-ol due to balanced van der Waals forces and reduced hydrogen bonding.

Reactivity : The thioether group may undergo oxidation to sulfoxides or sulfones, a pathway absent in oxygen or carbon-linked analogs.